![molecular formula C13H13NO B2458618 5-benzyl-1-methyl-1H-pyrrole-2-carbaldehyde CAS No. 1374407-76-7](/img/structure/B2458618.png)
5-benzyl-1-methyl-1H-pyrrole-2-carbaldehyde
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-Benzyl-1-methyl-1H-pyrrole-2-carbaldehyde (5-BMPC) is a chemical compound belonging to the pyrrole family. It is a colorless, water-soluble, crystalline solid that is used in organic synthesis and as an intermediate in the production of pharmaceuticals. 5-BMPC is also known as 5-benzyl-2-methyl-1H-pyrrole-3-carboxaldehyde. The compound is an important intermediate for the synthesis of pharmaceuticals, such as antifungals and anti-inflammatory drugs.
Scientific Research Applications
Natural Product Derivatives
Pyrrole-2-carboxaldehyde (Py-2-C) derivatives, which include “5-benzyl-1-methyl-1H-pyrrole-2-carbaldehyde”, have been isolated from many natural sources, including fungi, plants (roots, leaves, and seeds), and microorganisms . These molecules containing the Py-2-C skeleton have various biological functions .
Diabetes Molecular Marker
The well-known diabetes molecular marker, pyrraline, which is produced after sequential reactions in vivo, has a Py-2-C skeleton . This indicates the potential application of “5-benzyl-1-methyl-1H-pyrrole-2-carbaldehyde” in the field of diabetes research.
Suzuki–Miyaura Coupling
The Suzuki–Miyaura (SM) coupling reaction is a widely-applied transition metal catalyzed carbon–carbon bond forming reaction . The organoboron reagents used in this process can be derived from pyrrole compounds, suggesting a potential application of “5-benzyl-1-methyl-1H-pyrrole-2-carbaldehyde” in this area.
Catalyst for Polymerization Process
Pyrroles are utilized as a catalyst for the polymerization process . This suggests that “5-benzyl-1-methyl-1H-pyrrole-2-carbaldehyde” could potentially be used in the development of new polymer materials.
Corrosion Inhibitor
Pyrroles also function as corrosion inhibitors . This implies that “5-benzyl-1-methyl-1H-pyrrole-2-carbaldehyde” could be used to protect metals from corrosion.
Preservative
Pyrroles can act as preservatives . This suggests that “5-benzyl-1-methyl-1H-pyrrole-2-carbaldehyde” could be used to extend the shelf life of certain products.
Antibiotics
Pyrrole subunit has diverse applications in therapeutically active compounds including antibiotics . This indicates the potential application of “5-benzyl-1-methyl-1H-pyrrole-2-carbaldehyde” in the field of antibiotic research.
Anti-inflammatory Drugs
Pyrrole subunit is also used in anti-inflammatory drugs . This suggests that “5-benzyl-1-methyl-1H-pyrrole-2-carbaldehyde” could be used in the development of new anti-inflammatory medications.
properties
IUPAC Name |
5-benzyl-1-methylpyrrole-2-carbaldehyde |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13NO/c1-14-12(7-8-13(14)10-15)9-11-5-3-2-4-6-11/h2-8,10H,9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CSUMBMUENPXDJZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC=C1C=O)CC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-benzyl-1-methyl-1H-pyrrole-2-carbaldehyde |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.